potassium (2,2-difluoroethenyl)trifluoroboranuide
Overview
Description
Potassium (2,2-difluoroethenyl)trifluoroboranuide is a specialized organoboron compound known for its unique chemical properties and stability. This compound is part of the broader class of potassium organotrifluoroborates, which have gained significant attention in various chemical applications due to their stability and reactivity .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of potassium (2,2-difluoroethenyl)trifluoroboranuide typically involves the reaction of 2,2-difluoroethenylboronic acid with potassium fluoride under controlled conditions. The reaction is carried out in an inert atmosphere to prevent moisture and air from affecting the product’s stability .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions, including temperature, pressure, and the use of high-purity reagents to ensure the consistency and quality of the final product .
Chemical Reactions Analysis
Types of Reactions
Potassium (2,2-difluoroethenyl)trifluoroboranuide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding boronic acids or boronates.
Reduction: It can be reduced to form simpler boron-containing compounds.
Substitution: It participates in nucleophilic substitution reactions, where the trifluoroboranuide group is replaced by other nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include strong bases like sodium hydroxide or potassium hydroxide for deprotonation, and oxidizing agents like hydrogen peroxide for oxidation reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to maintain the integrity of the compound .
Major Products Formed
The major products formed from these reactions include various boronic acids, boronates, and other organoboron compounds, which are valuable intermediates in organic synthesis .
Scientific Research Applications
Potassium (2,2-difluoroethenyl)trifluoroboranuide has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of potassium (2,2-difluoroethenyl)trifluoroboranuide involves its ability to act as a nucleophilic reagent, participating in various substitution and coupling reactions. The compound targets specific molecular pathways, facilitating the formation of stable boron-carbon bonds, which are crucial in many synthetic processes .
Comparison with Similar Compounds
Similar Compounds
- Potassium trifluoroborate
- Potassium difluoroborate
- Potassium tetrafluoroborate
Uniqueness
Potassium (2,2-difluoroethenyl)trifluoroboranuide stands out due to its unique combination of difluoroethenyl and trifluoroboranuide groups, which provide enhanced stability and reactivity compared to other similar compounds. This makes it particularly valuable in applications requiring robust and reliable reagents .
Properties
CAS No. |
726203-05-0 |
|---|---|
Molecular Formula |
C2HBF5K |
Molecular Weight |
169.9 |
Purity |
95 |
Origin of Product |
United States |
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